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Compound of Interest

2-Hydroxy-3-
Compound Name:
nitrobenzenecarbohydrazide

cat. No.: B1312698

An In-depth Technical Guide to 2-Hydroxy-3-nitrobenzenecarbohydrazide: Synthesis and
Properties of Key Precursors

Introduction

This technical guide provides a detailed overview of 2-Hydroxy-3-
nitrobenzenecarbohydrazide, a compound of interest for researchers and professionals in
drug development and chemical synthesis. Due to the limited availability of direct experimental
data for this specific molecule in public databases, this document focuses on its immediate and
well-documented precursor, 2-Hydroxy-3-nitrobenzaldehyde. The guide furnishes
comprehensive data on the precursor's properties, a proposed synthetic route to the target
compound, and contextual information on the biological activities of related hydrazone
compounds.

Core Compound Identification: 2-Hydroxy-3-
nitrobenzaldehyde

The direct synthesis of 2-Hydroxy-3-nitrobenzenecarbohydrazide would logically proceed
from 2-Hydroxy-3-nitrobenzaldehyde. This precursor is a well-characterized chemical entity.

Chemical Structure:

Key Identifiers:
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Identifier Value Reference

CAS Number 5274-70-4 [11[2][3]

Molecular Formula C7H5NO4 [1][2][3]14]

Molecular Weight 167.12 g/mol [11[2]

IUPAC Name 2-hydroxy-3-nitrobenzaldehyde  [1][3][4]

Synonyms 3-Nitrosalicylaldehyde [1][2]14]
InChl=1S/C7H5NO4/c9-4-5-2-

InChl [1]
1-3-6(7(5)10)8(11)12/h1-4,10H
NUGOTBXFVWXVTE-

InChlKey [1]
UHFFFAOYSA-N
C1=CC(=C(C(=C1)--INVALID-

SMILES [11[4]15]

LINK--[O-])0)C=0

Physicochemical and Spectral Data

A summary of the key physical and chemical properties of 2-Hydroxy-3-nitrobenzaldehyde is

presented below.

Property Value Reference
Appearance Pale ye-IIow to. yellow-orange 2]
crystalline solid

Melting Point 105-109 °C [2]

Assay >97.5% - 98% [3]

Purity > 98.0% (GC) [2]

EC Number 226-098-7 [4]

MDL Number MFCD00041874 [2]
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Proposed Synthesis of 2-Hydroxy-3-
nitrobenzenecarbohydrazide

While a specific, validated experimental protocol for the synthesis of 2-Hydroxy-3-
nitrobenzenecarbohydrazide was not found in the reviewed literature, a standard synthetic
approach would involve the condensation reaction of 2-Hydroxy-3-nitrobenzaldehyde with
hydrazine. The following is a generalized, hypothetical protocol based on common organic
synthesis methods for preparing hydrazones from aldehydes.

Hypothetical Experimental Protocol:

» Dissolution of Aldehyde: Dissolve one molar equivalent of 2-Hydroxy-3-nitrobenzaldehyde in
a suitable solvent such as ethanol or methanol.

« Addition of Catalyst: Add a catalytic amount of glacial acetic acid to the solution to facilitate
the reaction.

» Addition of Hydrazine: To this stirred solution, add one molar equivalent of hydrazine hydrate
dropwise at room temperature.

e Reaction Monitoring: The reaction progress can be monitored by Thin Layer
Chromatography (TLC).

e Product Isolation: Upon completion, the resulting precipitate, the hydrazone product, can be
isolated by filtration.

 Purification: The crude product may be purified by recrystallization from an appropriate
solvent (e.g., ethanol) to yield the final 2-Hydroxy-3-nitrobenzenecarbohydrazide.

Experimental and Logical Workflow Visualization

The logical workflow for the proposed synthesis is illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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